Cas no 90152-73-1 (3H-Pyrazol-3-one,4,4-diethyl-2,4-dihydro-5-methyl-)

• Product Name: 3H-Pyrazol-3-one,4,4-diethyl-2,4-dihydro-5-methyl-
• CAS No: 90152-73-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 798084
• PubChem ID: 121227474
• Update Time: 2025-04-19

3H-Pyrazol-3-one,4,4-diethyl-2,4-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,4,4-diethyl-2,4-dihydro-5-methyl-
• 2-Pyrazolin-5-one, 4,4-diethyl-3-methyl- (6CI,7CI)
• 4,4-Diethyl-5-methyl-4H-pyrazol-3-ol
• 90152-73-1
• DTXSID601234884
• 4,4-Diethyl-2,4-dihydro-5-methyl-3H-pyrazol-3-one

• Inchi： 1S/C8H14N2O/c1-4-8(5-2)6(3)9-10-7(8)11/h4-5H2,1-3H3,(H,10,11)
• InChI Key： WPLNTCJYJHETQJ-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)=NN1)(CC)CC

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų